({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)malononitrile

• IUPAC Name: 2-[[1-[4-(dimethylamino)phenyl]-2,5-dimethylpyrrol-3-yl]methylidene]propanedinitrile
• InChI: InChI=1S/C18H18N4/c1-13-9-16(10-15(11-19)12-20)14(2)22(13)18-7-5-17(6-8-18)21(3)4/h5-10H,1-4H3
• InChI Key: ZXRSZDHJOLPNSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)N(C)C)C)C=C(C#N)C#N
• Molecular Formula: C18H18N4
• Molecular Weight: 290.4 g/mol

Description

The compound ({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)malononitrile is an organic molecule that contains a pyrrole ring and a malononitrile group. It is an electron-rich derivative and can be used as an intermediate in the production of dyes and pigments.

Synthesis Analysis

The synthesis of this compound could involve several steps, including the formation of the pyrrole ring and the introduction of the malononitrile group. The exact synthetic route would depend on the specific requirements of the reaction, such as the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques, such as FT-IR, UV–vis, and NMR. These techniques can provide information about the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

The chemical reactions involving this compound could include its formation from precursor molecules and its reactions with other compounds to form products. The exact reactions would depend on the specific conditions of the reaction, such as the temperature, pressure, and the presence of catalysts.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various techniques, such as density functional theory (DFT) and time-dependent density functional theory (TD-DFT). These techniques can provide information about the electronic, structural, reactivity, photophysical properties, and the photovoltaic properties of the compound.

Mechanism of Action

The mechanism of action of this compound could involve various processes, such as intramolecular charge transfer (ICT), which is a common process in molecules with donor-acceptor groups. The exact mechanism would depend on the specific conditions and the nature of the reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties, such as its reactivity and toxicity. Proper handling and storage procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound could include further studies on its properties and potential applications. For example, it could be used in the development of new dyes and pigments, or as a photosensitizer in photodynamic therapy.